molecular formula C9H7ClN2O B6158575 2-chloro-5-methoxy-1,8-naphthyridine CAS No. 1781605-96-6

2-chloro-5-methoxy-1,8-naphthyridine

Cat. No. B6158575
CAS RN: 1781605-96-6
M. Wt: 194.62 g/mol
InChI Key: PECOTGKFWXKSNH-UHFFFAOYSA-N
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Description

2-chloro-5-methoxy-1,8-naphthyridine is a derivative of 1,8-naphthyridines . The 1,8-naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties . They find use as ligands and components of light-emitting diodes, dye-sensitized solar cells, molecular sensors, or self-assembly host–guest systems .


Synthesis Analysis

The synthesis of 1,8-naphthyridines includes multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one . A water-soluble Ir catalyst efficiently catalyzes the synthesis of 1,8-naphthyridines in water under air atmosphere .

Future Directions

The development of methods for the synthesis of 1,8-naphthyridines has been of considerable interest to the synthetic community, including attempts to develop more ecofriendly, safe, and atom-economical approaches . This suggests that future research may continue to focus on improving the synthesis process and exploring the potential applications of 1,8-naphthyridines.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 2-chloro-5-methoxy-1,8-naphthyridine can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-chloro-5-nitropyridine", "methylamine", "sodium borohydride", "acetic acid", "sodium hydroxide", "methanol", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Reduction of 2-chloro-5-nitropyridine to 2-chloro-5-aminopyridine using sodium borohydride in methanol", "Step 2: Methylation of 2-chloro-5-aminopyridine with methylamine in the presence of acetic acid", "Step 3: Cyclization of the resulting 2-chloro-5-methylamino-1,8-naphthyridine with sodium hydroxide in methanol", "Step 4: Chlorination of the resulting 2-chloro-5-methoxy-1,8-naphthyridine with hydrochloric acid and sodium chloride in water" ] }

CAS RN

1781605-96-6

Molecular Formula

C9H7ClN2O

Molecular Weight

194.62 g/mol

IUPAC Name

2-chloro-5-methoxy-1,8-naphthyridine

InChI

InChI=1S/C9H7ClN2O/c1-13-7-4-5-11-9-6(7)2-3-8(10)12-9/h2-5H,1H3

InChI Key

PECOTGKFWXKSNH-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C=CC(=NC2=NC=C1)Cl

Purity

95

Origin of Product

United States

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